3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole

• IUPAC Name: [2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C21H20FN3O4/c1-27-17-10-7-14(12-18(17)28-2)19-23-20(29-24-19)16-4-3-11-25(16)21(26)13-5-8-15(22)9-6-13/h5-10,12,16H,3-4,11H2,1-2H3
• InChI Key: GJVWQIFTQFVCHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3CCCN3C(=O)C4=CC=C(C=C4)F)OC
• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol

Description

3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is known for its unique molecular structure that offers a wide range of possibilities for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole has significant biochemical and physiological effects. This compound has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, which make it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole in lab experiments include its unique molecular structure, which offers a wide range of possibilities for the development of new drugs. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole. These include:
1. Further research to fully understand the mechanism of action of this compound.
2. Development of new drugs based on the unique molecular structure of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole.
3. Exploration of the potential applications of this compound in the treatment of other diseases.
4. Development of new synthesis methods that are more efficient and cost-effective.
5. Investigation of the potential side effects of this compound and ways to minimize them.
In conclusion, 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a promising compound that has significant potential for the development of new drugs. Further research is needed to fully understand its mechanism of action and explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 3,4-dimethoxybenzohydrazide with 4-fluorobenzoyl chloride, followed by the addition of pyrrolidine and the use of a coupling agent to form the final product.

Scientific Research Applications

The unique molecular structure of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole offers a wide range of potential applications in the field of drug discovery. This compound has been shown to have significant activity against a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.